Cas no 1147557-97-8 (Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1147557-97-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD15071431
• CID: 827844
• PubChem ID: 52987765
• Update Time: 2025-06-08

Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
• 6-Hydroxy-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• 6-Hydroxy-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
• 2-AZASPIRO[3.3]HEPTANE-2-CARBOXYLIC ACID, 6-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
• 2-Boc-6-hydroxy-2-aza-spiro[3.3]heptane
• CTK4A8888
• QC-16
• SureCN6114687
• tert-butyl 6-hydroxy-2-aza-spiro[3.3]heptane-2-carboxylate
• TERT-BUTYL 2-HYDROXY-6-AZASPIRO[3.3]HEPTANE-6-CARBOXYLATE
• UMXXHZDEAZUQKZ-UHFFFAOYSA-N
• BCP14912
• BBL10207
• CT0249
• BBL1
• 2-Boc-2-azaspiro[3.3]heptan-6-ol
• AU-004/43508087
• SCHEMBL6114687
• EN300-1664091
• SCHEMBL25628151
• SY035854
• J-518779
• STL555875
• MFCD15071431
• SB21648
• DB-060635
• tert-butyl 6-hydroxyl-2-azaspiro[3.3]heptane-2-carboxylate
• Tert-butyl6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
• W-204836
• 1147557-97-8
• PB28553
• DTXSID80680960
• 6-Hydroxy-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butylester
• AKOS015950467
• DS-12119
• F2147-2628
• 2-Boc-6-hydroxy-2-azaspiro[3.3]heptane
• 6-hydroxyl-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
• CS-D0139
• BBL102076
• Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate

• MDL： MFCD15071431
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-11/h8,13H,4-7H2,1-3H3
• InChI Key： UMXXHZDEAZUQKZ-UHFFFAOYSA-N
• SMILES： OC1CC2(CN(C(=O)OC(C)(C)C)C2)C1

Computed Properties

• Exact Mass: 213.13657
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.17
• Melting Point: 127-129 ºC
• PSA: 49.77

Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate

Introduction to Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1147557-97-8)

Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1147557-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate consists of a spirocyclic framework, which is a key feature contributing to its chemical stability and reactivity. The presence of both hydroxyl and carboxylate functional groups provides multiple sites for chemical modification, enabling the synthesis of a diverse range of derivatives with tailored biological activities.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in drug discovery. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The specific spirocyclic core of Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate makes it an attractive scaffold for designing molecules that interact with biological systems.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of pharmacologically active molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders, where modulation of specific signaling pathways is crucial.

The hydroxyl group in the molecule serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility characteristics. This flexibility has been exploited in the design of prodrugs and targeted delivery systems, where the spirocyclic core enhances stability while the hydroxyl and carboxylate groups facilitate interactions with biological matrices.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate, enabling more efficient and scalable production processes. These improvements have not only reduced costs but also opened up new avenues for exploring its applications in medicinal chemistry. The compound’s compatibility with various synthetic transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile tool for drug development.

The carboxylate group in the molecule also plays a critical role in its reactivity and functionality. It can participate in salt formation, improving solubility and bioavailability, which are essential factors for pharmaceutical candidates. Additionally, the carboxylate group can undergo esterification or amidation reactions, expanding the scope of possible derivatives with distinct pharmacological profiles.

Current research is exploring the potential of Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate in addressing unmet medical needs by targeting complex diseases such as cancer and neurodegenerative disorders. By integrating structural modifications with computational modeling, scientists are gaining deeper insights into how subtle changes in the molecule’s architecture can influence its biological activity. This holistic approach is crucial for optimizing lead compounds and advancing them towards clinical development.

The spirocyclic nature of this compound also contributes to its unique physicochemical properties, such as high lipophilicity and metabolic stability. These characteristics are highly desirable in drug candidates, as they can enhance oral bioavailability and prolong systemic exposure to therapeutic levels. Furthermore, the rigidity provided by the spirocyclic core helps maintain optimal conformational alignment with biological targets, improving binding efficacy.

In conclusion, Tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1147557-97-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and functional groups. Its potential as a scaffold for drug discovery continues to be explored through innovative synthetic strategies and interdisciplinary collaborations between chemists, biologists, and pharmacologists. As research progresses, this compound is poised to play an increasingly important role in developing next-generation therapeutic agents that address complex diseases effectively.